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Compound of Interest

Compound Name:
D-Alanine ethyl ester

hydrochloride

Cat. No.: B556077 Get Quote

Essential Safety and Handling Guide for D-Alanine
Ethyl Ester Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate, essential safety and

logistical information for D-Alanine ethyl ester hydrochloride, focusing on personal protective

equipment (PPE), operational procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment
(PPE)
D-Alanine ethyl ester hydrochloride is known to cause irritation to the eyes, skin, and

respiratory tract.[1] It is also hygroscopic, meaning it readily absorbs moisture from the air.[1][2]

Therefore, adherence to proper PPE protocols is critical to mitigate exposure risks.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

To prevent eye irritation from

dust particles or splashes.[1][3]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.[1] Long-sleeved

clothing is recommended.

To prevent skin irritation upon

contact.[1][3]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 136 approved

respirator with a particle filter

should be used in poorly

ventilated areas or when dust

is generated. A self-contained

breathing apparatus (SCBA)

must be available for

emergencies.[3]

To prevent respiratory tract

irritation from inhalation of

dust.[1][3][4]

Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of D-Alanine ethyl ester
hydrochloride and to ensure a safe laboratory environment.

Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Avoid direct contact with the substance.[3]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1]

Contaminated clothing should be removed and washed before reuse.[1]
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Storage Conditions:

Store in a cool, well-ventilated, and dry place.[3][5]

Keep the container tightly closed to prevent moisture absorption due to its hygroscopic

nature.[1][3]

It is recommended to store the compound under an inert atmosphere, such as Argon.[3]

Emergency and First Aid Measures
In the event of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1][2]

Skin Contact

Remove all contaminated clothing. Immediately

flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation occurs.[1][3]

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

provide oxygen. If the individual is not breathing,

give artificial respiration. Seek immediate

medical attention.[1][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Spill and Disposal Procedures
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Accidental Release Measures: In case of a spill, proper containment and cleanup are

necessary to prevent wider contamination and exposure.

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use proper personal protective equipment as outlined in the PPE section.[1]

Clean-up: Carefully sweep up the spilled solid material, avoiding dust generation, and place

it into a suitable, labeled container for disposal.[1]

Disposal Plan: Dispose of D-Alanine ethyl ester hydrochloride and any contaminated

materials as hazardous waste.[4] All disposal practices must be in accordance with federal,

state, and local regulations. Do not allow the chemical to enter drains or rivers.[3]

Experimental Workflow for Handling D-Alanine Ethyl
Ester Hydrochloride
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Caption: Workflow for handling D-Alanine ethyl ester hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b556077?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/27782.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11271~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2001:14:46~~L-Alanine%20ethyl%20ester%20hydrochloride~~
https://static.cymitquimica.com/products/54/pdf/sds-OR5299.pdf
https://store.apolloscientific.co.uk/storage/msds/BIA0107_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1127114&productDescription=L-ALA9+ETHL+ESTER+HYDROCLR+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b556077#personal-protective-equipment-for-handling-d-alanine-ethyl-ester-hydrochloride
https://www.benchchem.com/product/b556077#personal-protective-equipment-for-handling-d-alanine-ethyl-ester-hydrochloride
https://www.benchchem.com/product/b556077#personal-protective-equipment-for-handling-d-alanine-ethyl-ester-hydrochloride
https://www.benchchem.com/product/b556077#personal-protective-equipment-for-handling-d-alanine-ethyl-ester-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556077?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

